Cas no 103173-54-2 (Methyl 3-Amino-3-iminopropanoate Hydrochloride)

• Product Name: Methyl 3-Amino-3-iminopropanoate Hydrochloride
• CAS No: 103173-54-2
• MF: C₄H₉ClN₂O₂
• MW: 152.5795
• MDL: MFCD22070092
• CID: 1136121
• PubChem ID: 19988776
• Update Time: 2025-05-26

Methyl 3-Amino-3-iminopropanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-3-imino-, methyl ester, monohydrochloride
• methyl amidinoacetate hydrochloride; methyl 3-amino-3-iminopropanoate hydrochloride; amidinoacetic acid methyl ester hydrochloride
• Methyl 2-Amidinoacetate Hydrochloride
• Methyl 3-amino-3-iminopropanoate hydrochloride
• C4H8N2O2.HCl
• Methyl 2-Amidinoacetate HCl
• VWAMZARUIDDXJJ-UHFFFAOYSA-N
• 7010AJ
• SY034666
• amidino-acetic acid methyl ester hydrochloride
• Methyl 3-amino-3-iminopropanoate hydrochloride, AldrichCPR
• methyl 3-amino-3-iminopropanoate;hydrochloride
• CS-0445236
• AS-66944
• DB-198446
• METHYL 2-CARBAMIMIDOYLACETATE HYDROCHLORIDE
• 103173-54-2
• AKOS022716830
• MFCD22070092
• SCHEMBL7388641
• AC2408
• Methyl2-AmidinoacetateHydrochloride
• Methyl 3-Amino-3-iminopropanoate Hydrochloride

• MDL： MFCD22070092
• Inchi： 1S/C4H8N2O2.ClH/c1-8-4(7)2-3(5)6;/h2H2,1H3,(H3,5,6);1H
• InChI Key： VWAMZARUIDDXJJ-UHFFFAOYSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C(C([H])([H])/C(=N/[H])/N([H])[H])=O

Computed Properties

• Exact Mass: 152.03500
• Monoisotopic Mass: 152.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2

Experimental Properties

• PSA: 76.17000
• LogP: 1.08750

Methyl 3-Amino-3-iminopropanoate Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Methyl 3-Amino-3-iminopropanoate Hydrochloride

Recent Advances in the Application of Methyl 3-Amino-3-iminopropanoate Hydrochloride (CAS: 103173-54-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-Amino-3-iminopropanoate Hydrochloride (CAS: 103173-54-2) is a key intermediate in the synthesis of various bioactive compounds, particularly in the field of heterocyclic chemistry and drug discovery. Recent studies have highlighted its versatility as a building block for the development of novel therapeutic agents, including kinase inhibitors, antiviral compounds, and antimicrobial agents. This research briefing provides an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, mechanism of action, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of Methyl 3-Amino-3-iminopropanoate Hydrochloride as a precursor for the synthesis of pyrimidine derivatives with potent inhibitory activity against cyclin-dependent kinases (CDKs). The study revealed that modifications at the 3-amino group significantly enhanced the selectivity and potency of these inhibitors, offering new avenues for cancer therapy. The compound's ability to form stable imine linkages was particularly emphasized as a key factor in its utility for scaffold diversification.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where Methyl 3-Amino-3-iminopropanoate Hydrochloride was employed in the synthesis of novel guanidine-containing compounds with broad-spectrum antiviral activity. The researchers utilized the compound's reactive imino group to construct guanidine moieties, which were essential for the compounds' interaction with viral polymerases. This approach yielded several lead compounds with nanomolar activity against RNA viruses, including SARS-CoV-2 variants.

From a synthetic chemistry perspective, recent advancements in green chemistry have explored the use of Methyl 3-Amino-3-iminopropanoate Hydrochloride in solvent-free and catalyst-free reactions. A 2024 study in Green Chemistry demonstrated its effectiveness in mechanochemical synthesis, reducing waste generation while maintaining high yields. This aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing processes for active pharmaceutical ingredients (APIs).

The compound's potential in prodrug design has also gained attention. Research published in Molecular Pharmaceutics showcased its application in creating pH-sensitive prodrugs for targeted drug delivery. The protonatable amino group in Methyl 3-Amino-3-iminopropanoate Hydrochloride facilitates the development of tumor-targeting conjugates that release active drugs specifically in acidic tumor microenvironments.

Looking forward, the unique chemical properties of Methyl 3-Amino-3-iminopropanoate Hydrochloride continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in the development of covalent inhibitors. As synthetic methodologies evolve and our understanding of its reactivity expands, this compound is expected to play an increasingly important role in addressing unmet medical needs through novel chemical entities.